3-(2-chlorophenyl)-N-phenylpropanamide

• IUPAC Name: 3-(2-chlorophenyl)-N-phenylpropanamide
• InChI: InChI=1S/C15H14ClNO/c16-14-9-5-4-6-12(14)10-11-15(18)17-13-7-2-1-3-8-13/h1-9H,10-11H2,(H,17,18)
• InChI Key: DRCJGGYPMCNWLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2Cl
• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol

Description

3-(2-chlorophenyl)-N-phenylpropanamide, also known as CPP, is a chemical compound that belongs to the class of amides. It is widely used in scientific research for its pharmacological properties. CPP has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

3-(2-chlorophenyl)-N-phenylpropanamide acts as a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. By inhibiting FAAH, 3-(2-chlorophenyl)-N-phenylpropanamide increases the levels of endocannabinoids in the body, which results in the activation of the endocannabinoid system. The endocannabinoid system plays a crucial role in various physiological processes, including pain sensation, appetite, and mood regulation.
Biochemical and Physiological Effects:
3-(2-chlorophenyl)-N-phenylpropanamide has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain by decreasing the levels of pro-inflammatory cytokines. 3-(2-chlorophenyl)-N-phenylpropanamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, 3-(2-chlorophenyl)-N-phenylpropanamide has been found to have antioxidant properties, which can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

3-(2-chlorophenyl)-N-phenylpropanamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, 3-(2-chlorophenyl)-N-phenylpropanamide also has some limitations. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, its effects can be dose-dependent, which can make it challenging to establish the optimal dose for a particular experiment.

Future Directions

There are several future directions for research on 3-(2-chlorophenyl)-N-phenylpropanamide. One potential direction is to investigate its potential therapeutic applications in other diseases, such as multiple sclerosis and epilepsy. Another direction is to explore its mechanism of action in more detail, particularly its effects on the endocannabinoid system. Finally, further research is needed to establish the optimal dose and administration route for 3-(2-chlorophenyl)-N-phenylpropanamide in various experimental models.

Synthesis Methods

3-(2-chlorophenyl)-N-phenylpropanamide can be synthesized by reacting 2-chlorobenzoyl chloride with phenylalanine in the presence of a base catalyst. The reaction results in the formation of 3-(2-chlorophenyl)-N-phenylpropanamide as a white crystalline solid with a melting point of 155-157°C.

Scientific Research Applications

3-(2-chlorophenyl)-N-phenylpropanamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 3-(2-chlorophenyl)-N-phenylpropanamide has been found to have anti-inflammatory, analgesic, and antioxidant properties. It has also been shown to have neuroprotective effects.